2-Chloro-N-[1-(5-methyl-2-phenylpyrazol-3-yl)propan-2-yl]propanamide

• IUPAC Name: 2-chloro-N-[1-(5-methyl-2-phenylpyrazol-3-yl)propan-2-yl]propanamide
• InChI: InChI=1S/C16H20ClN3O/c1-11(18-16(21)13(3)17)9-15-10-12(2)19-20(15)14-7-5-4-6-8-14/h4-8,10-11,13H,9H2,1-3H3,(H,18,21)
• InChI Key: AVFCSEAPLZCGAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)CC(C)NC(=O)C(C)Cl)C2=CC=CC=C2
• Molecular Formula: C16H20ClN3O
• Molecular Weight: 305.80 g/mol

Description

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Synthesis Analysis

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